Cas no 2171736-50-6 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{methyl(pyrimidin-2-yl)methylcarbamoyl}butanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{methyl(pyrimidin-2-yl)methylcarbamoyl}butanoic acid
• CAS No: 2171736-50-6
• MF: C₂₆H₂₆N₄O₅
• MW: 474.508446216583
• CID: 6480339
• PubChem ID: 165565096
• Update Time: 2025-05-19

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{methyl(pyrimidin-2-yl)methylcarbamoyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{methyl(pyrimidin-2-yl)methylcarbamoyl}butanoic acid
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{methyl[(pyrimidin-2-yl)methyl]carbamoyl}butanoic acid
• EN300-1551440
• 2171736-50-6

• Inchi： 1S/C26H26N4O5/c1-30(15-23-27-13-6-14-28-23)25(33)22(11-12-24(31)32)29-26(34)35-16-21-19-9-4-2-7-17(19)18-8-3-5-10-20(18)21/h2-10,13-14,21-22H,11-12,15-16H2,1H3,(H,29,34)(H,31,32)
• InChI Key： GJCSUQSWKSBHDH-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(C)CC1N=CC=CN=1)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.19031994g/mol
• Monoisotopic Mass: 474.19031994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 122Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{methyl(pyrimidin-2-yl)methylcarbamoyl}butanoic acid

Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{methyl(pyrimidin-2-yl)methylcarbamoyl}butanoic Acid (CAS No. 2171736-50-6)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{methyl(pyrimidin-2-yl)methylcarbamoyl}butanoic acid, identified by its CAS number 2171736-50-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its intricate structure, which includes multiple functional groups that contribute to its unique chemical properties and potential biological activities.

The molecular structure of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{methyl(pyrimidin-2-yl)methylcarbamoyl}butanoic acid features a backbone of butanoic acid, which is modified at both ends with distinct substituents. The N-terminal part of the molecule is adorned with a methoxycarbonyl group linked to a fluorene moiety, while the C-terminal part incorporates a methyl group attached to a pyrimidine ring, further substituted with another carbamoyl group. This complex arrangement of functional groups makes the compound a promising candidate for various applications in medicinal chemistry and drug discovery.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological properties. The presence of both fluorene and pyrimidine moieties in 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{methyl(pyrimidin-2-yl)methylcarbamoyl}butanoic acid suggests potential interactions with biological targets such as enzymes and receptors. These interactions are crucial for modulating cellular processes and have implications in the treatment of various diseases.

The fluorene group is known for its ability to enhance the solubility and bioavailability of compounds, making it an attractive feature for drug design. Additionally, the pyrimidine ring is a common pharmacophore found in many bioactive molecules, including antiviral and anticancer agents. The combination of these features in 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{methyl(pyrimidin-2-yl)methylcarbamoyl}butanoic acid opens up possibilities for its use in developing new therapeutic agents.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. In drug discovery, intermediate compounds like this are often used to synthesize larger, more intricate structures that can exhibit enhanced biological activity. The modular nature of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{methyl(pyrimidin-2-yl)methylcarbamoyl}butanoic acid allows researchers to easily attach additional functional groups or modify existing ones, enabling the creation of diverse chemical libraries for high-throughput screening.

Recent studies have highlighted the importance of optimizing molecular properties such as solubility, metabolic stability, and binding affinity to improve drug efficacy. The unique structural features of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{methyl(pyrimidin-2-yl)methylcarbamoyl}butanoic acid make it an excellent candidate for such optimization efforts. By leveraging computational methods and experimental techniques, researchers can fine-tune the properties of this compound to enhance its pharmaceutical potential.

The synthesis of 4-(\\({(9H-fluoren\\)-9\\}-yl\\)methoxycarbonyl\\)amino\\)-4-{methyl(pyrimidin\\)-2\\}-yl\\)methylcarbamoyl}butanoic acid involves multi-step organic reactions that require careful planning and execution. The introduction of each functional group must be carefully controlled to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater efficiency and precision, which is crucial for pharmaceutical applications.

In conclusion, 4-(\\({(9H-fluoren\\)-9\\}-yl\\)methoxycarbonyl\\)amino\\)-4{methyl(pyrimidin\\)-2\\}-yl\\)methylcarbamoyl}butanoic acid (CAS No. 2171736506) represents a significant advancement in the field of medicinal chemistry. Its unique structure and versatile functional groups make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.